Cas no 2171188-59-1 ((3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid)

• Product Name: (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid
• CAS No: 2171188-59-1
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6540964
• PubChem ID: 165961990
• Update Time: 2025-07-19

(3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid
• EN300-1581337
• 2171188-59-1
• (3R)-3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid

• Inchi： 1S/C26H28N4O5/c1-3-8-16(13-24(31)32)27-25(33)22-14-23(30(2)29-22)28-26(34)35-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,14,16,21H,3,8,13,15H2,1-2H3,(H,27,33)(H,28,34)(H,31,32)/t16-/m1/s1
• InChI Key： BVYQRDBPVLYVCC-MRXNPFEDSA-N
• SMILES： O(C(NC1=CC(C(N[C@@H](CC(=O)O)CCC)=O)=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 123Ų

Additional information on (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid

Comprehensive Analysis of (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid (CAS No. 2171188-59-1)

The compound (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid (CAS No. 2171188-59-1) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrazole core, makes it a valuable intermediate in peptide synthesis and drug discovery. Researchers and industry professionals frequently search for this compound due to its unique properties and applications in proteomics, bioconjugation, and medicinal chemistry.

One of the key reasons for the growing interest in CAS No. 2171188-59-1 is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, ensuring high yields and purity in peptide chains. This aligns with the current trend in precision medicine and targeted therapies, where customized peptides are increasingly employed for treating diseases like cancer and metabolic disorders. The compound’s pyrazole moiety also contributes to its versatility, as pyrazole derivatives are known for their bioactivity in modulating enzymes and receptors.

In addition to its synthetic utility, (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid has garnered attention in AI-driven drug discovery. With the rise of machine learning and computational chemistry, researchers are leveraging databases to identify novel building blocks for drug design. This compound’s structural features make it a candidate for virtual screening and molecular docking studies, addressing common search queries like "best Fmoc-protected intermediates for peptide drugs" or "pyrazole-based bioactive molecules."

Another hotspot topic linked to this compound is its potential in bioconjugation techniques. The Fmoc and hexanoic acid segments enable covalent attachment to biomolecules, facilitating the development of antibody-drug conjugates (ADCs) and diagnostic probes. This aligns with the increasing demand for theranostic agents—a fusion of therapy and diagnostics—in personalized healthcare. Searches for "Fmoc-bioconjugation tools" or "linkers for ADC development" often highlight the importance of such compounds.

From a regulatory perspective, CAS No. 2171188-59-1 is not classified as hazardous, making it accessible for research without stringent safety constraints. However, proper handling protocols are recommended due to its synthetic complexity. The compound’s stability and solubility profiles are frequently discussed in forums, addressing questions like "how to dissolve Fmoc-protected pyrazole derivatives" or "storage conditions for peptide intermediates."

In summary, (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid represents a critical tool in advancing biopharmaceutical innovation. Its applications span from peptide therapeutics to computational drug design, reflecting the interdisciplinary nature of modern science. As the industry shifts toward green chemistry and sustainable synthesis, this compound’s efficient use in scalable processes further enhances its appeal.